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Compound of Interest |

Compound Name: Benzyl 4-bromophenyl sulfide
CAS No.: 53136-21-3
Cat. No.: B1277920
Get Quote
. J

Benzyl 4-bromophenyl sulfide, identified by CAS number 53136-21-3, is a diaryl thioether
derivative that serves as a crucial intermediate in advanced organic synthesis.[1][2] Its
molecular architecture, featuring a benzyl group, a sulfide linkage, and a bromine-substituted
phenyl ring, offers three distinct points for chemical modification. This trifunctional nature
makes it a valuable precursor in the fields of medicinal chemistry, materials science, and drug
discovery, where the precise introduction of sulfur-containing moieties and halogenated
aromatic systems is often a key step in constructing complex molecular targets. This guide
provides a comprehensive technical overview of its synthesis, characterization, reactivity, and
safe handling, grounded in established chemical principles and field-proven methodologies.

Core Physicochemical & Structural Properties

A thorough understanding of a compound's physical and chemical properties is the foundation
for its effective application in research and development. Benzyl 4-bromophenyl sulfide is a
white to off-white solid at room temperature.[3] Key quantitative data are summarized below.
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Property Value Source(s)
CAS Number 53136-21-3 [1][2][4]
Molecular Formula Ci13H11BrS [1112]14]
Molecular Weight 279.20 g/mol [11[2]
Melting Point 64-65 °C [2][3]
Density (Predicted) 1.43+0.1 g/lcm3 [2][3]
XLogP3 4.6 [11[2]
Appearance White to off-white solid [3]

Storage Store at 2-8°C, sealed in a dry (B4][6]

place under nitrogen

Synthesis and Mechanistic Insight: The Thiolate
Nucleophilic Substitution Pathway

The most reliable and widely applicable method for synthesizing Benzyl 4-bromophenyl

sulfide is an analogue of the classic Williamson ether synthesis.[7][8] This pathway leverages

the high nucleophilicity of a thiolate anion to displace a halide on a suitable electrophile via a

bimolecular nucleophilic substitution (SN2) mechanism.[9][10]

Causality Behind Experimental Choices:

e Reactants: The synthesis involves the reaction between 4-bromothiophenol and benzyl

bromide (or chloride). This specific pairing is strategically chosen. The SN2 mechanism is

highly sensitive to steric hindrance at the electrophilic carbon.[11] Benzyl bromide is a

primary halide, making its benzylic carbon exceptionally accessible for backside attack by

the nucleophile, leading to high reaction efficiency and minimal competing elimination

reactions.[10]
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e Base and Solvent: To generate the highly nucleophilic 4-bromothiophenolate anion from the
relatively acidic 4-bromothiophenol, a non-nucleophilic base is required. A base like cesium
carbonate or potassium carbonate is often preferred. The reaction is typically conducted in a
polar aprotic solvent such as N,N-Dimethylformamide (DMF) or acetonitrile. These solvents
effectively solvate the cation (e.g., K*), leaving the thiolate anion "naked" and highly reactive,

thereby accelerating the rate of the SN2 reaction.

The reaction mechanism is illustrated below.

Step 1: Deprotonation

Step 2: SN2 Attack
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Caption: SN2 mechanism for Benzyl 4-bromophenyl sulfide synthesis.

Experimental Protocol: Synthesis and Purification

This protocol details a standard laboratory procedure for the synthesis of Benzyl 4-
bromophenyl sulfide. All operations should be performed in a well-ventilated fume hood while
wearing appropriate personal protective equipment (PPE).[12][13]

Materials:

¢ 4-bromothiophenol
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e Benzyl bromide

o Potassium carbonate (K2CQOs), anhydrous

e N,N-Dimethylformamide (DMF), anhydrous

o Ethyl acetate

e Hexane

o Saturated agueous sodium bicarbonate (NaHCO3) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

o Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add
4-bromothiophenol (1.0 eq) and anhydrous potassium carbonate (1.5 eq).

e Solvent Addition: Add anhydrous DMF to the flask under an inert atmosphere (e.g., nitrogen
or argon). Stir the suspension for 15 minutes at room temperature to facilitate the formation
of the potassium 4-bromothiophenolate salt.

o Electrophile Addition: Slowly add benzyl bromide (1.05 eq) to the stirring suspension via a
syringe.

e Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be
monitored by Thin Layer Chromatography (TLC) until the starting thiophenol spot is
consumed (typically 2-4 hours).

o Workup:
o Quench the reaction by pouring the mixture into a separatory funnel containing water.

o Extract the aqueous layer three times with ethyl acetate.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277920?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Combine the organic layers and wash sequentially with water, saturated NaHCOs solution,
and brine. This removes residual DMF and any unreacted acidic starting material.

o Dry the combined organic layer over anhydrous MgSOea.
 Purification:

o Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

o Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol or a
hexane/ethyl acetate mixture) to afford pure Benzyl 4-bromophenyl sulfide as a white

solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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